Cas no 114333-42-5 (Phenol, 2-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-)

Phenol, 2-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]- structure
114333-42-5 structure
Product Name:Phenol, 2-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-
CAS No:114333-42-5
MF:C15H12N2O3
MW:268.267383575439
CID:1202346
PubChem ID:706782
Update Time:2025-04-20

Phenol, 2-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-
    • 6-[5-(4-methoxyphenyl)-3H-1,3,4-oxadiazol-2-ylidene]cyclohexa-2,4-dien-1-one
    • SR-01000539742
    • MLS001198337
    • HMS2854B08
    • SMR000559243
    • CHEMBL1343345
    • 114333-42-5
    • DTXSID40425192
    • STK768939
    • Oprea1_678689
    • AKOS001744534
    • 2-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]phenol
    • SR-01000539742-1
    • Inchi: 1S/C15H12N2O3/c1-19-11-8-6-10(7-9-11)14-16-17-15(20-14)12-4-2-3-5-13(12)18/h2-9,18H,1H3
    • InChI Key: NOZPDMPDJUURTF-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2O)=NN=C1C1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 268.08486
  • Monoisotopic Mass: 268.08479225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 68.4Ų

Experimental Properties

  • PSA: 68.38
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